REACTION_CXSMILES
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Cl.[CH3:2][N:3]1[CH2:8][CH2:7][N:6]([C:9]2[CH:14]=[CH:13][C:12]([NH:15][C:16]3[N:17]=[C:18]([O:25][C:26]4[CH:27]=[C:28]([NH:32]C(=O)C=C)[CH:29]=[CH:30][CH:31]=4)[C:19]4[S:24][CH:23]=[CH:22][C:20]=4[N:21]=3)=[CH:11][CH:10]=2)[CH2:5][CH2:4]1>C(O)C.[Fe]>[NH2:32][C:28]1[CH:27]=[C:26]([CH:31]=[CH:30][CH:29]=1)[O:25][C:18]1[C:19]2[S:24][CH:23]=[CH:22][C:20]=2[N:21]=[C:16]([NH:15][C:12]2[CH:11]=[CH:10][C:9]([N:6]3[CH2:5][CH2:4][N:3]([CH3:2])[CH2:8][CH2:7]3)=[CH:14][CH:13]=2)[N:17]=1
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Fe]
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Type
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CUSTOM
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Details
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by stirring at 100° C. for 10 min
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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by stirring at 100° C. for 1 hour
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Duration
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1 h
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Type
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FILTRATION
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Details
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the reaction mixture was filtered with celite
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Type
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CUSTOM
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Details
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to remove iron
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Type
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DISTILLATION
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Details
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the filtrate was distilled under a reduced pressure
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Type
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DISTILLATION
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Details
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The residue was distilled with dichloromethane
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Type
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WASH
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Details
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washed with sat. NaHCO3 aqueous solution
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried with anhydrous sodium sulfate
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Type
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FILTRATION
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Details
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filtered
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Type
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DISTILLATION
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Details
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distilled under a reduced pressure
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Type
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CUSTOM
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Details
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The residue was separated by column chromatography (dichloromethane:methanol=10:1 (volume ratio))
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Reaction Time |
10 min |
Name
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Type
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product
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Smiles
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NC=1C=C(OC=2C3=C(N=C(N2)NC2=CC=C(C=C2)N2CCN(CC2)C)C=CS3)C=CC1
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Type | Value | Analysis |
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YIELD: PERCENTYIELD | 67.8% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |